Cas no 80843-59-0 (1-((2-Methyl-2-phenylpropoxy)methyl)-3-phenoxybenzene)

• Product Name: 1-((2-Methyl-2-phenylpropoxy)methyl)-3-phenoxybenzene
• CAS No: 80843-59-0
• MF: C₂₃H₂₄O₂
• MW: 332.435466766357
• CID: 986134
• PubChem ID: 3067114
• Update Time: 2025-04-20

1-((2-Methyl-2-phenylpropoxy)methyl)-3-phenoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-((2-Methyl-2-phenylpropoxy)methyl)-3-phenoxybenzene
• 1-[(2-methyl-2-phenylpropoxy)methyl]-3-phenoxybenzene
• 80843-59-0
• SCHEMBL10532258
• 3-Phenoxybenzyl 2-phenyl-2-methylpropyl ether
• DTXSID40230667
• Benzene, 1-((2-methyl-2-phenylpropoxy)methyl)-3-phenoxy-

• Inchi： 1S/C23H24O2/c1-23(2,20-11-5-3-6-12-20)18-24-17-19-10-9-15-22(16-19)25-21-13-7-4-8-14-21/h3-16H,17-18H2,1-2H3
• InChI Key： NJOSRNFNOHCSCZ-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=C(C=1)OC1C=CC=CC=1)CC(C)(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 332.177630004g/mol
• Monoisotopic Mass: 332.177630004g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 18.5Ų